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Compound of Interest

Compound Name: CRT0105950

Cat. No.: B606816

Audience: This document is intended for researchers, scientists, and drug development
professionals working with the LIMK inhibitor CRT0105950.

Introduction: CRT0105950 is a highly potent and selective small molecule inhibitor of LIM
domain kinase 1 (LIMK1) and LIM domain kinase 2 (LIMK2), with ICso values of 0.3 nM and 1
nM, respectively.[1] By inhibiting LIMK, CRT0105950 prevents the phosphorylation of cofilin, a
key regulator of actin cytoskeletal dynamics.[2][3] This mechanism disrupts microtubule
organization and has shown efficacy in impairing tumor cell proliferation and invasion, making it
a valuable tool in cancer research.[3][4]

Accurate and consistent preparation of stock solutions is critical for ensuring the reliability and
reproducibility of experimental results. This document provides a detailed protocol for the
preparation, storage, and handling of CRT0105950 stock solutions using DMSO as the solvent.

Data Summary

Quantitative data for CRT0105950 is summarized in the tables below for easy reference.

Table 1: Physicochemical Properties of CRT0105950
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Property Value Reference
Molecular Weight 393.89 g/mol [1]
Molecular Formula C21H16CIN3OS [1]
CAS Number 1661845-86-8 [1]

| Appearance | Light yellow to yellow solid powder |[1] |

Table 2: Solubility of CRT0105950

Maximum
Solvent . Notes Reference
Concentration
Ultrasonic
assistance may be
250 mg/mL required. Use
DMSO [11[5]
(approx. 635 mM) newly opened,
anhydrous DMSO

for best results.

39.39 mg/mL (100
mM)

DMSO

| Ethanol | 19.69 mg/mL (50 mM) | | |

Table 3: Recommended Storage Conditions

Format Temperature Duration Reference
Solid Powder -20°C 3 years [11[5]

4°C 2 years [1][5]
Stock Solution in

-80°C 6 months [1][5]
DMSO

-20°C 1 month [1][5]
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Note: To ensure efficacy, avoid repeated freeze-thaw cycles of the stock solution.[6]

Table 4: Molarity Guide for Preparing CRT0105950 Stock Solutions in DMSO

Desired Volume of DMSO Volume of DMSO Volume of DMSO
Concentration for 1 mg for 5 mg for 10 mg

1mM 2.539 mL 12.694 mL 25.388 mL

10 mM 253.9 uL 1.270 mL 2.539 mL

50 mM 50.8 pL 253.9 UL 507.8 uL

100 mM 25.4 uL 127.0 pL 253.9 uL

Calculations are based on a molecular weight of 393.89 g/mol .

Experimental Protocols

Protocol 1: Preparation of a 100 mM Stock Solution in
DMSO

This protocol describes the preparation of a high-concentration primary stock solution.

Materials and Equipment:

CRT0105950 solid powder

e Anhydrous or high-purity dimethyl sulfoxide (DMSO)

o Calibrated analytical balance

» Sterile, RNase/DNase-free microcentrifuge tubes (amber or covered in foil)
o Calibrated micropipettes and sterile tips

» Vortex mixer

o Water bath sonicator
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Procedure:

Pre-Weighing: Before opening, allow the vial of CRT0105950 powder to equilibrate to room
temperature for at least 15-20 minutes to prevent condensation.

Weighing: Carefully weigh the desired amount of CRT0105950 powder (e.g., 5 mg) and
place it in a sterile microcentrifuge tube.

Solvent Addition: Using a calibrated pipette, add the calculated volume of anhydrous DMSO
to the microcentrifuge tube. For 5 mg of powder to make a 100 mM solution, add 127.0 pL of
DMSO (refer to Table 4).

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate
dissolution.

Sonication (If Necessary): If the compound does not fully dissolve, place the tube in a water
bath sonicator for 5-10 minutes.[1] Gentle warming to 37°C can also aid in solubilization.[7]

Visually inspect the solution to ensure there are no visible particles. The solution should be

clear.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes in sterile, light-protected microcentrifuge tubes.

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for
short-term storage (up to 1 month).[1][5]
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Caption: Workflow for preparing CRT0105950 DMSO stock solution.

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays

This protocol details the dilution of the high-concentration DMSO stock for use in typical in vitro
experiments.

Procedure:

o Thaw Stock: Remove one aliquot of the 100 mM CRT0105950 stock solution from the
freezer and thaw it completely at room temperature.
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» Serial Dilution: It is recommended to perform serial dilutions to achieve the final desired
concentration. Direct dilution of a high-concentration stock into a large volume of aqueous
medium can cause the compound to precipitate.

o Example Dilution (for a final concentration of 10 uM):

o Prepare an intermediate dilution by adding 2 pL of the 100 mM stock to 198 uL of sterile
DMSO or cell culture medium to get a 1 mM solution.

o Add 10 pL of the 1 mM intermediate solution to 990 pL of cell culture medium to achieve a
final concentration of 10 uM.

e DMSO Concentration: Ensure the final concentration of DMSO in the cell culture medium is
non-toxic to the cells, typically below 0.5%.[6]

» Vehicle Control: Always prepare a vehicle control containing the same final concentration of
DMSO as the experimental samples to account for any effects of the solvent on the cells.[6]

o Use Immediately: It is best practice to prepare fresh working solutions for each experiment
from the frozen stock.

Mechanism of Action

CRTO0105950 exerts its biological effects by inhibiting LIMK1 and LIMK2. This prevents the
phosphorylation and subsequent inactivation of cofilin, leading to increased cofilin activity.
Active cofilin promotes the depolymerization of actin filaments, thereby altering the dynamics of
the actin cytoskeleton, which is crucial for cell motility, invasion, and division.
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Caption: Simplified signaling pathway of CRT0105950 action.

Safety and Handling: CRT0105950 is for research use only.[1] Standard laboratory safety
precautions should be taken. Wear appropriate personal protective equipment (PPE), including
gloves, safety glasses, and a lab coat. For full safety information, consult the product's Safety
Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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